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Compound of Interest

Compound Name: TD-106

Cat. No.: B10814812

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of TD-106, a potent cereblon (CRBN) modulator. This document is
intended for researchers, scientists, and drug development professionals interested in targeted
protein degradation.

Chemical Structure and Properties

TD-106, with the IUPAC name 3-(5-amino-4-oxobenzo[d][1][2][3]triazin-3(4H)-yl)piperidine-2,6-
dione, is a small molecule that has garnered significant interest in the field of chemical biology
and drug discovery.[4][5]
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Table 1: Chemical and Physical Properties of TD-106
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Property Value Reference

3-(5-amino-4-oxobenzo[d][1][2]

IUPAC Name [3]triazin-3(4H)-yl)piperidine- [415]
2,6-dione

CAS Number 2250288-69-6 [1][2][3]

Molecular Formula C12H11Ns03 [1112][3]

Molecular Weight 273.25 g/mol [11121[3]

Off-white to white solid or light
Appearance _ [2][6]
yellow to yellow solid

Purity >98% [2]

Solubility Soluble in DMSO [2]

Short term (days to weeks): 0-
Storage 4°C, dry and dark. Long term [2][6]
(months to years): -20°C.

NC1=CC=CC2=C1C(=0)N(N=
SMILES [2][3][6][7]
N2)C3CCC(=0)NC3=0

Mechanism of Action and Signaling Pathway

TD-106 functions as a modulator of the E3 ubiquitin ligase cereblon (CRBN).[2][6][7][8] By
binding to CRBN, TD-106 induces the recruitment of neosubstrate proteins, leading to their
ubiquitination and subsequent degradation by the proteasome. This mechanism is the
foundation of Proteolysis Targeting Chimeras (PROTACSs), where a CRBN ligand like TD-106 is
linked to a ligand for a target protein, thereby hijacking the ubiquitin-proteasome system to
degrade specific proteins of interest.[1][2][3][6]

One of the key applications of TD-106 is in the degradation of the lymphoid transcription factors
Ikaros (IKZF1) and Aiolos (IKZF3), which are critical for the survival of multiple myeloma cells.
[7][9][10] The degradation of IKZF1 and IKZF3 leads to the downregulation of key oncogenes
such as c-MYC, ultimately inhibiting cancer cell proliferation.[9][10]
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Below is a diagram illustrating the signaling pathway of TD-106-mediated protein degradation.
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Caption: TD-106 mediated degradation of IKZF1/3 via the ubiquitin-proteasome system.

Biological and Pharmacological Data

TD-106 has demonstrated potent anti-proliferative and protein degradation activity in preclinical
studies.

Table 2: In Vitro Activity of TD-106

Parameter Cell Line Value Description Reference
Inhibits cell
NCI-H929 o
) proliferation after
CCso (Multiple 0.039 uM [6]
72 hours of
Myeloma)
treatment.
] Induces
Protein 1, 10, 100, 1000 )
) NCI-H929 degradation of [6]
Degradation nM
IKZF1/3.

Table 3: In Vivo Activity of TD-106

Animal Tumor Administrat
Dosage . Effect Reference

Model Model ion

Intraperitonea o
Female SCID TMD-8 Inhibited

) 50 mg/kg [, g.d. for 14 [6]

Mice Xenograft tumor growth.

days

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are
based on standard laboratory procedures and the available information for TD-106.

Cell Proliferation Assay (WST-1)

This protocol describes a method to assess the anti-proliferative effect of TD-106 on the NCI-
H929 multiple myeloma cell line using a WST-1 assay.
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(" WST-1 Cell Proliferation Assay Workflow )
1. Cell Seeding
Seed NCI-H929 cells into a 96-well plate.

2. Compound Treatment
Add varying concentrations of TD-106 (e.g., 0.1 nM to 100 pM).

!

3. Incubation
Incubate for 72 hours at 37°C, 5% COa.

'

4. WST-1 Reagent Addition
Add WST-1 reagent to each well.

5. Final Incubation
Incubate for 1-4 hours.
6. Absorbance Measurement
Measure absorbance at 450 nm using a microplate reader.

!

7. Data Analysis
Calculate CCso value.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10814812?utm_src=pdf-body-img
https://www.benchchem.com/product/b10814812?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. academic.oup.com [academic.oup.com]
2. researchgate.net [researchgate.net]

3. The E3 ubiquitin ligase component, Cereblon, is an evolutionarily conserved regulator of
Whnt signaling - PubMed [pubmed.ncbi.nim.nih.gov]

4. Kolsisin - Vikipedi [tr.wikipedia.org]

5. Drilling fluid - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

7. beyondspringpharma.com [beyondspringpharma.com]

8. biorxiv.org [biorxiv.org]

9. labs.dana-farber.org [labs.dana-farber.org]

10. Lenalidomide induces degradation of IKZF1 and IKZF3 - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to TD-106: A Novel Cereblon
Modulator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814812#td-106-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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